Allyl 2-chlorobenzoate

• CAS No.: 7506-76-5
• Molecular Formula: C10H9ClO2
• Molecular Weight: 196.63 g/mol
• IUPAC Name: prop-2-enyl 2-chlorobenzoate
• InChI: InChI=1S/C10H9ClO2/c1-2-7-13-10(12)8-5-3-4-6-9(8)11/h2-6H,1,7H2
• InChI Key: QAPRPPQBBCRDKG-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)C1=CC=CC=C1Cl

Description

Allyl 2-chlorobenzoate is a useful research compound. Its molecular formula is C10H9ClO2 and its molecular weight is 196.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sixty parts of allyl alcohol were dissolved in 240 parts of chloroform, followed by an addition of 105 parts of triethylamine. While stirring the resultant mixture at 10°-15° C., 175 parts of o-chlorobenzoyl chloride were added dropwise over 2 hours. After the resultant mixture was heated at 45°-50° C. for 3 hours, the liquid reaction mixture was poured in a separation funnel and washed first with dilute hydrochloric acid and then with water. The thus-formed light-yellowish organic layer was dried with calcium chloride and then treated with activated carbon. After driving chloroform off, the residue was distilled under reduced pressures to obtain 153 parts of allyl o-chlorobenzoate (hereinafter called "Compound A"; b.p. 101° C./3.5 mmHg).